Cas no 1806012-14-5 (6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806012-14-5
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 4878005
• Update Time: 2025-06-08

6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H5BrF2N2O/c10-2-5-1-6(9(11)12)7(4-15)8(3-13)14-5/h1,4,9H,2H2
• InChI Key： QFYQKFVQMXKQEK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(C=O)=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8

Additional information on 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806012-14-5)

6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806012-14-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, and a difluoromethyl substituent, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde is particularly noteworthy due to its potential for bioisosteric replacement and functional group manipulation. The presence of the bromomethyl group provides a reactive site for various chemical transformations, such as cross-coupling reactions, which are essential in the synthesis of complex molecules. The cyano group, known for its strong electron-withdrawing properties, can influence the electronic distribution within the molecule, thereby affecting its reactivity and biological activity. Additionally, the difluoromethyl substituent introduces unique steric and electronic effects that can enhance the compound's stability and bioavailability.

Recent studies have highlighted the potential of 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. One notable application is in the development of inhibitors for kinases, which are key targets in cancer therapy. The ability to fine-tune the structure through functional group modifications allows for the optimization of pharmacological properties such as potency, selectivity, and metabolic stability.

In addition to its medicinal applications, 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde has also found utility in agrochemical research. Its structural features make it an attractive candidate for the design of novel herbicides and insecticides. Studies have demonstrated that compounds derived from this scaffold exhibit enhanced efficacy against a broad spectrum of pests while maintaining low toxicity to non-target organisms. This makes it a valuable tool in sustainable agriculture practices.

The synthetic accessibility of 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde is another factor contributing to its widespread use. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multistep processes that include nucleophilic substitution reactions, oxidative couplings, and metal-catalyzed transformations. The ability to synthesize this compound with high purity and yield ensures its availability for various research and development activities.

In conclusion, 6-(Bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806012-14-5) is a highly promising compound with diverse applications in medicinal chemistry and agrochemical research. Its unique structural features and synthetic accessibility make it an invaluable tool for scientists working on the development of new therapeutic agents and agricultural products. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.